Cas no 6274-52-8 ( )

  structure
  structure
Product Name: 
CAS No:6274-52-8
MF:C10H16O4
MW:200.231643676758
CID:957600
PubChem ID:235763
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3-carboxypropyl)cyclopentane-1-carboxylic acid
    • 1-Carboxy-1-(3-carboxypropyl)-cyclopentan
    • 4-(1-Butylhexyl)-phenol
    • 4-(1-Carboxy-1-methyl-aethoxy)-benzoesaeure
    • 4-(1-carboxy-1-methyl-ethoxy)-benzoic acid
    • 4-(1-Carboxy-cyclopentyl)-buttersaeure
    • 4-(1-carboxy-cyclopentyl)-butyric acid
    • 4-(5-decyl)phenol
    • 4-carboxyphenoxyisobutyric acid
    • CTK2A4107
    • Phenol, 4-(1-butylhexyl)-
    • MLS002608046
    • HMS3080N05
    • 1-(3-carboxypropyl)cyclopentanecarboxylic acid
    • SMR001526797
    • 6274-52-8
    • 1-(4-hydroxy-4-oxobutyl)cyclopentane-1-carboxylic acid
    • SCHEMBL220706
    • NSC37497
    • CHEMBL1870777
    • CBDivE_002406
    • NSC-37497
    • DTXSID80867411
    •  
    • Inchi: 1S/C10H16O4/c11-8(12)4-3-7-10(9(13)14)5-1-2-6-10/h1-7H2,(H,11,12)(H,13,14)
    • InChI Key: DTDTXONWPPWOIN-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCC(=O)O)CCCC1)=O

Computed Properties

  • Exact Mass: 200.10488
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 1.88630
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